Cas no 149775-71-3 (O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE)
![O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE structure](https://ossimg.kuujia.com/scimg/150000/149775-71-3x500.png)
149775-71-3 structure
Product Name:O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE
CAS No:149775-71-3
MF:C54H72O8
MW:849.144697189331
CID:91905
PubChem ID:73995054
Update Time:2025-04-18
O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE Chemical and Physical Properties
Names and Identifiers
-
- O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE
- 274925-17-6
- Diethyl 2,2'-((1(5),3(5),5(5),7(5)-tetra-tert-butyl-3(2),7(2)-dimethoxy-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-1(2),5(2)-diyl)bis(oxy))diacetate
- 149775-71-3
- O(1),O(3)-Bis(carbethoxymethyl)-O(2),O(4)-dimethyl-p-tert-butylcalix[4]arene
- CS-0447062
- Diethyl 2,2'-((15,35,55,75-tetra-tert-butyl-32,72-dimethoxy-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,52-diyl)bis(oxy))diacetate stereoisomer
- Diethyl 2,2'-((15,35,55,75-tetra-tert-butyl-32,72-dimethoxy-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,52-diyl)bis(oxy))diacetate
- ethyl 2-[[5,11,17,23-tetratert-butyl-27-(2-ethoxy-2-oxoethoxy)-26,28-dimethoxy-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaenyl]oxy]acetate
-
- MDL： MFCD00798577
- Inchi： 1S/C54H72O8/c1-17-59-45(55)31-61-49-37-19-33-23-41(51(3,4)5)25-35(47(33)57-15)21-39-29-44(54(12,13)14)30-40(50(39)62-32-46(56)60-18-2)22-36-26-42(52(6,7)8)24-34(48(36)58-16)20-38(49)28-43(27-37)53(9,10)11/h23-30H,17-22,31-32H2,1-16H3
- InChI Key： YKBOZEHACZIDBO-UHFFFAOYSA-N
- SMILES： O(CC(=O)OCC)C1C2=CC(=CC=1CC1C=C(C=C(C=1OC)CC1C=C(C=C(C=1OCC(=O)OCC)CC1C=C(C=C(C=1OC)C2)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 848.52300
- Monoisotopic Mass: 848.523
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 62
- Rotatable Bond Count: 16
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.5A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.8
Experimental Properties
- Color/Form: Crystalline powder
- Density: 1.06
- Melting Point: 162-164°C
- Boiling Point: 830°C at 760 mmHg
- Flash Point: 317.8°C
- Refractive Index: 1.532
- PSA: 89.52000
- LogP: 11.45420
- Solubility: Not determined
O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-269986-100 mg |
O(1),O(3)-Bis(ethoxycarbonylmethyl)-O(2),O(4)-dimethyl-p-tert-butylcalix[4]arene, |
149775-71-3 | 100MG |
￥978.00 | 2023-07-11 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19688-0.1g |
O(1),O(3)-Bis(ethoxycarbonylmethyl)-O(2),O(4)-dimethyl-p-tert-butylcalix[4]arene |
149775-71-3 | 0.1g |
￥844.00 | 2023-05-15 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19688-0.5g |
O(1),O(3)-Bis(ethoxycarbonylmethyl)-O(2),O(4)-dimethyl-p-tert-butylcalix[4]arene |
149775-71-3 | 0.5g |
￥3383.00 | 2023-05-15 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-269986-100mg |
O(1),O(3)-Bis(ethoxycarbonylmethyl)-O(2),O(4)-dimethyl-p-tert-butylcalix[4]arene, |
149775-71-3 | 100mg |
￥978.00 | 2023-09-05 |
O(1),O(3)-BIS(ETHOXYCARBONYLMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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